Cas no 37905-96-7 (5-hydroxy-1,8-Naphthyridin-2(1H)-one)

• Product Name: 5-hydroxy-1,8-Naphthyridin-2(1H)-one
• CAS No: 37905-96-7
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD13181697
• CID: 1111739
• PubChem ID: 12354429
• Update Time: 2025-06-09

5-hydroxy-1,8-Naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-1,8-Naphthyridin-2(1H)-one
• [1,8]NAPHTHYRIDINE-2,5-DIOL
• 1,8-dihydro-1,8-naphthyridine-2,5-dione
• 2,5-Dihydroxy-1,8-naphthyridin
• SCHEMBL2026652
• 1,8-Naphthyridine-2,5(1H,8H)-dione
• AKOS006288568
• DTXSID40493614
• 57773-13-4
• MFCD13181697
• 2,5-dihydroxy-1,8-naphthyridine
• 37905-96-7
• DB-082818
• AS-37489
• 5-hydroxy-1,2-dihydro-1,8-naphthyridin-2-one
• AKOS027252901

• MDL： MFCD13181697
• Inchi： 1S/C8H6N2O2/c11-6-3-4-9-8-5(6)1-2-7(12)10-8/h1-4H,(H2,9,10,11,12)
• InChI Key： GEHOMMDYWHHJTI-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2=C1C=CC(N2)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 65.98000
• LogP: 0.62870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-hydroxy-1,8-Naphthyridin-2(1H)-one

Comprehensive Overview of 5-hydroxy-1,8-Naphthyridin-2(1H)-one (CAS No. 37905-96-7): Properties, Applications, and Research Insights

5-hydroxy-1,8-Naphthyridin-2(1H)-one, identified by its CAS number 37905-96-7, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This naphthyridine derivative is characterized by its unique molecular structure, featuring a hydroxyl group at the 5-position and a ketone functionality at the 2-position. The compound's aromatic ring system and hydrogen-bonding capabilities make it a valuable scaffold for drug design, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for high-purity 5-hydroxy-1,8-Naphthyridin-2(1H)-one has surged due to its potential applications in small-molecule therapeutics and biomedical imaging. Researchers are actively exploring its role as a fluorescence probe for detecting metal ions or as a building block for synthesizing more complex pharmacophores. Its low toxicity profile and solubility in polar solvents further enhance its utility in in vitro and in vivo studies.

The synthesis of CAS 37905-96-7 typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and efficiency. Analytical methods like HPLC and NMR spectroscopy are critical for verifying the compound's purity, which is essential for drug development pipelines and academic research.

From an industrial perspective, 5-hydroxy-1,8-Naphthyridin-2(1H)-one is increasingly relevant in the green chemistry movement. Companies are optimizing synthetic routes to minimize waste and energy consumption, aligning with sustainable practices. This aligns with growing consumer interest in eco-friendly pharmaceuticals and biodegradable materials, topics frequently searched in scientific databases and AI-driven literature reviews.

Ongoing studies investigate the compound's potential in neurodegenerative disease models, where its ability to modulate oxidative stress and protein aggregation is under scrutiny. Such applications resonate with trending searches like "natural antioxidants for brain health" and "small molecules for Alzheimer's," highlighting its intersection with public health priorities.

In summary, 5-hydroxy-1,8-Naphthyridin-2(1H)-one (37905-96-7) represents a versatile compound with broad scientific appeal. Its structural features and functional groups enable diverse applications, from medicinal chemistry to material science, while its alignment with sustainability goals ensures continued relevance in a rapidly evolving research landscape.